1-(1-benzofuran-2-ylmethyl)-N-phenyl-3-piperidinamine

• IUPAC Name: 1-(1-benzofuran-2-ylmethyl)-N-phenylpiperidin-3-amine
• InChI: InChI=1S/C20H22N2O/c1-2-8-17(9-3-1)21-18-10-6-12-22(14-18)15-19-13-16-7-4-5-11-20(16)23-19/h1-5,7-9,11,13,18,21H,6,10,12,14-15H2
• InChI Key: ORWURHFQLZYQEM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC3=CC=CC=C3O2)NC4=CC=CC=C4
• Molecular Formula: C20H22N2O
• Molecular Weight: 306.4 g/mol

Description

1-(1-benzofuran-2-ylmethyl)-N-phenyl-3-piperidinamine, also known as BPAP, is a novel psycho-stimulant drug that has recently gained attention in the scientific community due to its potential therapeutic applications. BPAP belongs to the class of piperidine derivatives and has a unique chemical structure that makes it distinct from other psycho-stimulants.

Mechanism of Action

1-(1-benzofuran-2-ylmethyl)-N-phenyl-3-piperidinamine acts as a selective dopamine transporter (DAT) inhibitor, which leads to an increase in dopamine levels in the brain. Dopamine is a neurotransmitter that plays a crucial role in regulating mood, motivation, and reward. The increase in dopamine levels in the brain leads to an improvement in cognitive function and mood.
Biochemical and Physiological Effects:
This compound has been found to have a positive effect on cognitive function, memory, and attention in animal models. It has also been shown to have an antidepressant effect and to reduce anxiety levels in animal models. This compound has been found to have a low potential for abuse and addiction compared to other psycho-stimulants.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(1-benzofuran-2-ylmethyl)-N-phenyl-3-piperidinamine is its unique chemical structure, which makes it distinct from other psycho-stimulants. This makes it a promising candidate for the development of new drugs for the treatment of neurological and psychiatric disorders. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to develop drugs based on its structure.

Future Directions

There are several future directions for research on 1-(1-benzofuran-2-ylmethyl)-N-phenyl-3-piperidinamine. One of the areas of research is the development of new drugs based on the structure of this compound for the treatment of neurological and psychiatric disorders. Another area of research is the investigation of the mechanism of action of this compound, which could lead to a better understanding of the role of dopamine in regulating mood, motivation, and reward. Additionally, the potential long-term effects of this compound on the brain need to be studied further to determine its safety for long-term use.

Synthesis Methods

The synthesis of 1-(1-benzofuran-2-ylmethyl)-N-phenyl-3-piperidinamine involves the reaction between 2-benzofuranyl methylamine and N-phenylpiperidin-3-amine. The reaction is carried out in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

1-(1-benzofuran-2-ylmethyl)-N-phenyl-3-piperidinamine has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. It has been shown to have a positive effect on cognitive function, memory, and attention in animal models. This compound has also been found to be effective in the treatment of depression and anxiety disorders.